![molecular formula C15H15N7O2 B2478717 N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-2-phenyl-2H-tetrazole-5-carboxamide CAS No. 1396877-16-9](/img/structure/B2478717.png)
N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-2-phenyl-2H-tetrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-2-phenyl-2H-tetrazole-5-carboxamide, also known as OPTC, is a chemical compound that has been studied extensively for its potential use in scientific research. It is a tetrazole-based inhibitor that has been shown to have a variety of biochemical and physiological effects. In
Scientific Research Applications
Antitumor Applications
Research has focused on the synthesis of compounds with potential antitumor activity. For instance, the synthesis and chemistry of various imidazotetrazines, including modifications to enhance their broad-spectrum antitumor properties, have been explored. These compounds, through their chemical interactions and decompositions, have shown curative activities against certain leukemia types, suggesting their potential as prodrug modifications for cancer treatment (Stevens et al., 1984).
Synthetic Pathways and Chemical Properties
The development of new synthetic routes to antitumor drugs like temozolomide demonstrates the chemical versatility and potential applications of compounds structurally related to N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-2-phenyl-2H-tetrazole-5-carboxamide. These pathways explore intermediates and reactions that offer insights into the compound's chemical behavior and potential for further modification (Wang et al., 1997).
Modifications to Reduce Metabolism
Research on similar compounds has investigated modifications to reduce metabolism mediated by aldehyde oxidase (AO). This includes altering the heterocycle or blocking reactive sites to avoid AO-mediated oxidation, which is crucial for increasing the stability and efficacy of potential therapeutic agents (Linton et al., 2011).
Pharmacokinetics and Antitumor Activity
Studies have examined the pharmacokinetics and antitumor activity of certain compounds, highlighting their good activity against various tumors and their bioavailability. These findings contribute to understanding how structural modifications can impact the efficacy and delivery of potential drug candidates (Stevens et al., 1987).
Antioxidant Studies
The synthesis and antioxidant studies of novel compounds show the potential for these structures to possess moderate to significant radical scavenging activity. Such research underscores the broader applicability of these compounds beyond their antitumor properties, potentially leading to the development of new antioxidants (Ahmad et al., 2012).
properties
IUPAC Name |
N-[3-(6-oxopyridazin-1-yl)propyl]-2-phenyltetrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N7O2/c23-13-8-4-10-17-21(13)11-5-9-16-15(24)14-18-20-22(19-14)12-6-2-1-3-7-12/h1-4,6-8,10H,5,9,11H2,(H,16,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMDTXMNADJTGAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2N=C(N=N2)C(=O)NCCCN3C(=O)C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-2-phenyl-2H-tetrazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.